Cas no 1261740-11-7 (4-Iodo-2-methylbenzothiazole)

• Product Name: 4-Iodo-2-methylbenzothiazole
• CAS No: 1261740-11-7
• MF: C₈H₆INS
• MW: 275.109412670136
• CID: 4672805
• PubChem ID: 71047520
• Update Time: 2025-08-02

4-Iodo-2-methylbenzothiazole Chemical and Physical Properties

Names and Identifiers

• 4-iodo-2-methylbenzothiazole
• 4-Iodo-2-methylbenzo[d]thiazole
• FCH1374424
• AX8330846
• 4-Iodo-2-methylbenzothiazole

• Inchi： 1S/C8H6INS/c1-5-10-8-6(9)3-2-4-7(8)11-5/h2-4H,1H3
• InChI Key： RTHZZMLIIOOAGK-UHFFFAOYSA-N
• SMILES： IC1=CC=CC2=C1N=C(C)S2

Computed Properties

• Exact Mass: 274.92657g/mol
• Monoisotopic Mass: 274.92657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1
• XLogP3: 3.4

Additional information on 4-Iodo-2-methylbenzothiazole

4-Iodo-2-methylbenzothiazole: A Comprehensive Overview

The compound 4-Iodo-2-methylbenzothiazole (CAS No. 1261740-11-7) is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound belongs to the benzothiazole family, which is known for its versatile applications in various scientific domains. The presence of an iodine atom at the 4-position and a methyl group at the 2-position imparts unique electronic and structural properties to this molecule, making it a valuable component in modern chemical research.

Benzothiazoles are a class of compounds characterized by a fused benzene and thiazole ring system. The thiazole ring, consisting of a five-membered ring with two heteroatoms (one sulfur and one nitrogen), contributes to the compound's reactivity and stability. In the case of 4-Iodo-2-methylbenzothiazole, the substitution pattern significantly influences its chemical behavior. The iodine atom at the para position introduces electron-withdrawing effects, while the methyl group at the ortho position provides electron-donating characteristics. This balance of electron-withdrawing and donating groups makes the compound highly versatile in both synthetic and applied chemistry.

Recent studies have highlighted the potential of 4-Iodo-2-methylbenzothiazole in material science applications. Researchers have explored its use as a building block for constructing advanced materials, such as organic semiconductors and optoelectronic devices. The compound's ability to undergo various chemical transformations, including coupling reactions and cyclizations, has made it an ideal candidate for synthesizing complex molecular architectures. For instance, its application in the development of high-performance polymers has shown promise in enhancing the mechanical and thermal properties of materials.

In the realm of pharmacology, 4-Iodo-2-methylbenzothiazole has been investigated for its potential as a lead compound in drug discovery. Its unique structure allows for interactions with biological targets, such as enzymes and receptors, making it a valuable starting point for designing bioactive molecules. Recent research has focused on its role in inhibiting certain kinases, which are critical in various disease pathways, including cancer and inflammatory disorders.

The synthesis of 4-Iodo-2-methylbenzothiazole typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the iodination of a benzothiazole derivative followed by alkylation or acylation to introduce the methyl group. These reactions are often carried out under specific solvent conditions and catalytic systems to ensure high yields and purity. The development of efficient synthetic routes remains an active area of research, driven by the need for scalable production methods to meet growing demand across industries.

Another emerging application of 4-Iodo-2-methylbenzothiazole lies in its use as a precursor for functional materials in sensor technology. Its ability to undergo redox reactions and form stable coordination complexes with metal ions has led to its incorporation into sensors for detecting environmental pollutants, such as heavy metals and volatile organic compounds (VOCs). Recent advancements have demonstrated improved sensitivity and selectivity when this compound is integrated into nanomaterial-based sensor systems.

From an environmental perspective, understanding the toxicological profile of 4-Iodo-2-methylbenzothiazole is crucial for ensuring safe handling and disposal practices. Although preliminary studies suggest that it exhibits low toxicity under normal conditions, further research is needed to assess its long-term effects on ecosystems and human health. Regulatory agencies are increasingly emphasizing the importance of green chemistry principles in compound design, which could influence future developments involving this compound.

In conclusion, 4-Iodo-2-methylbenzothiazole (CAS No. 1261740-11-7) stands as a testament to the ingenuity of modern chemical research. Its diverse applications span multiple disciplines, from materials science to pharmacology, underscoring its importance as a versatile building block in contemporary chemistry. As research continues to uncover new potentials for this compound, it is likely to play an even more significant role in shaping future innovations across various industries.